4-Isopropyl-2-[2-(4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl)-1-phenylpropan-2-yl]-4,5-dihydro-1,3-oxazole
Description
This compound is a bis-oxazoline derivative characterized by two 4,5-dihydro-1,3-oxazole rings linked via a central 1-phenylpropan-2-yl group. Each oxazole ring is substituted with an isopropyl group at the 4-position, contributing to steric bulk and influencing conformational flexibility. Such bis-oxazolines are of interest in asymmetric catalysis and coordination chemistry due to their ability to act as chiral ligands .
Properties
Molecular Formula |
C21H30N2O2 |
|---|---|
Molecular Weight |
342.5 g/mol |
IUPAC Name |
2-[1-phenyl-2-(4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl)propan-2-yl]-4-propan-2-yl-4,5-dihydro-1,3-oxazole |
InChI |
InChI=1S/C21H30N2O2/c1-14(2)17-12-24-19(22-17)21(5,11-16-9-7-6-8-10-16)20-23-18(13-25-20)15(3)4/h6-10,14-15,17-18H,11-13H2,1-5H3 |
InChI Key |
BBFBTUSLSAFMKW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1COC(=N1)C(C)(CC2=CC=CC=C2)C3=NC(CO3)C(C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Crystallographic Insights : The triclinic symmetry (P¯I) and two independent molecules per asymmetric unit observed in the target compound mirror trends in fluorophenyl-thiazole derivatives, suggesting a common packing motif for sterically hindered heterocycles .
- Lumping Strategy Relevance : Compounds with similar backbone structures (e.g., bis-oxazolines vs. thiazoles) can be grouped for computational modeling of reactivity, though substituent-specific effects (e.g., isopropyl vs. phenyl) require explicit treatment .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
